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Compound of Interest

Compound Name: D(+)-Raffinose pentahydrate

Cat. No.: B15603021 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides detailed procedures for the disposal of D(+)-Raffinose
pentahydrate, a non-hazardous substance, emphasizing the importance of adhering to local

regulations and institutional protocols.

I. Pre-Disposal Assessment
Before disposing of D(+)-Raffinose pentahydrate, it is essential to confirm its classification

and consult local guidelines.

Step 1: Verify Chemical Classification

Review the Safety Data Sheet (SDS) for D(+)-Raffinose pentahydrate. Multiple sources

confirm that this substance is not classified as hazardous under GHS (Globally Harmonized

System of Classification and Labelling of Chemicals), CLP (Classification, Labelling and

Packaging) regulation, or by OSHA (Occupational Safety and Health Administration).[1][2][3][4]

Step 2: Consult Institutional and Local Regulations

Despite its non-hazardous classification, disposal procedures are ultimately governed by your

institution's Environmental Health and Safety (EHS) department and local waste disposal

regulations.[5][6] Always contact your EHS office to confirm the appropriate disposal route for

non-hazardous chemical waste.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15603021?utm_src=pdf-interest
https://www.benchchem.com/product/b15603021?utm_src=pdf-body
https://www.benchchem.com/product/b15603021?utm_src=pdf-body
https://www.benchchem.com/product/b15603021?utm_src=pdf-body
https://www.benchchem.com/product/b15603021?utm_src=pdf-body
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Raffinose-pentahydrate.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/113850-SDS-EN.pdf
https://www.chemos.de/import/data/msds/GB_en/17629-30-0-A0008659-GB-en.pdf
https://www.carlroth.com/medias/SDB-5241-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzkzNDl8YXBwbGljYXRpb24vcGRmfGFEYzNMMmcwTnk4NU1UZ3hNamcyT1RVM01EZzJMMU5FUWw4MU1qUXhYMGRDWDBWT0xuQmtaZ3xiM2RjNjdiMmVjNmQxZWQ2NmJiYzE5ODNkMWNhNTYxYzExNGNkMWEyM2U3OWZkMDk5YzA3Mzg0MGIzZTM4N2Fh
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6d3g4cGpoOTNjN2N1eHI1dWU3em5idXhxZ3IwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lNODc1XzE3NjI5LTMwLTBfRCUyOCslMjktUmFmZmlub3NlIHBlbnRhaHlkcmF0ZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSU04NzVfMTc2MjktMzAtMF9EJTI4KyUyOS1SYWZmaW5vc2UlMjBwZW50YWh5ZHJhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--97e515daa55a01d45a5316ef861e34f67248bf03/MetaSci_MSIM875_17629-30-0_D(+)-Raffinose%20pentahydrate.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


II. Disposal Procedures
Based on its non-hazardous nature, D(+)-Raffinose pentahydrate can typically be disposed of

as solid chemical waste.

Step 1: Unused or Surplus Material

For unopened or uncontaminated D(+)-Raffinose pentahydrate, consider offering it to a

licensed disposal company or check with your institution's chemical surplus program.[7]

Step 2: Contaminated or Waste Material

Containment: Carefully sweep up the solid D(+)-Raffinose pentahydrate, avoiding dust

formation.[1][7] Place the material into a suitable, well-labeled, and securely sealed

container.[1][8]

Labeling: Label the container clearly as "D(+)-Raffinose pentahydrate" and indicate that it

is non-hazardous waste. Do not use abbreviations or chemical formulas.[5]

Disposal:

If permitted by your institution: Dispose of the sealed container in the regular solid waste

stream.[9] It is good practice to alert maintenance staff about the presence of chemical

waste in the trash.[9]

If required by your institution: Follow the procedures for hazardous waste disposal, which

may include specific labeling, storage in a designated area, and collection by the EHS

department.[5][8]

Step 3: Empty Containers

Empty containers of D(+)-Raffinose pentahydrate should be triple-rinsed with water.[10] The

resulting rinsate can typically be disposed of down the drain.[9] After rinsing, deface the label

and dispose of the container in the regular trash.[10][11]

Important Considerations:
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Do Not Dispose Down the Drain: Solid D(+)-Raffinose pentahydrate should not be

disposed of down the drain.[1][2][7]

Personal Protective Equipment (PPE): When handling D(+)-Raffinose pentahydrate for

disposal, wear appropriate PPE, including gloves and eye protection.[1][7]

III. Data Presentation
The following table summarizes the key characteristics of D(+)-Raffinose pentahydrate
relevant to its disposal.

Property Value Source

GHS Classification
Not a hazardous substance or

mixture
[1]

OSHA Hazard Communication

Standard

Not a hazardous substance or

mixture
[1]

Carcinogenicity

Not identified as a carcinogen

by IARC, ACGIH, NTP, or

OSHA

[1]

Environmental Hazards
Not classified as hazardous to

the aquatic environment
[4]

PBT/vPvB Assessment

Not considered to be a PBT

(Persistent, Bioaccumulative

and Toxic) or vPvB (very

Persistent and very

Bioaccumulative) substance

[3][4]

IV. Experimental Protocols
The procedures outlined in this guide are based on standard chemical waste disposal protocols

and information derived from Safety Data Sheets. No experimental protocols were cited in the

source documents.

V. Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of D(+)-
Raffinose pentahydrate.

Start: D(+)-Raffinose Pentahydrate for Disposal

Consult Safety Data Sheet (SDS)

Consult Institutional EHS & Local Regulations

Is it classified as hazardous?

Follow Non-Hazardous Solid Waste Procedure

No

Follow Hazardous Waste Procedure

Yes

Sweep and place in a sealed, labeled container

Arrange for EHS pickup

Dispose in regular trash (if permitted)

End of Disposal Process
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Click to download full resolution via product page

Caption: Decision workflow for the disposal of D(+)-Raffinose pentahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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